Cas no 125317-39-7 (Vinorelbine Ditartrate)
Vinorelbine Ditartrate is a semi-synthetic vinca alkaloid derivative used primarily as an antineoplastic agent. It functions by inhibiting microtubule polymerization, thereby disrupting mitotic spindle formation and arresting cell division in the metaphase stage. This compound is particularly effective in the treatment of non-small cell lung cancer (NSCLC) and advanced breast cancer. Its ditartrate salt form enhances solubility and stability, facilitating intravenous administration. Vinorelbine Ditartrate exhibits a favorable toxicity profile compared to other vinca alkaloids, with reduced neurotoxicity while maintaining potent cytotoxic activity. It is often used in combination therapies due to its synergistic effects with other chemotherapeutic agents. Proper handling and storage are essential to maintain its efficacy.
Vinorelbine Ditartrate structure
Product Name:Vinorelbine Ditartrate
CAS No:125317-39-7
MF:C53H66N4O20
MW:1079.10595655441
CID:63767
PubChem ID:24724660
Update Time:2025-11-06
Vinorelbine Ditartrate Chemical and Physical Properties
Names and Identifiers
-
- Vinorelbine Ditartrate
- Vinorelbine Bitartrate
- 3',4'-Didehydro-4'-deoxy-C'-norvincaleukoblastine R-(R*,R*)-2-3-dihydroxybutanedioate (1:2) salt
- Navelbine tartrate
- NVB
- NAVELBINE
- VINORELBIN
- BITARTRATE
- VINORELBINE DITARTARIC ACID
- VINORELBINE DITARTRATE SALT
- butanedioate(1:2)
- c’-norvincaleukoblastine,3’,4’-didehydro-4’-dioxy-,(r-(r*,r*))-2,3-dihydroxy
- KW-2307
- 5'-NORANHYDROVINOBLASTINE TARTRATE
- 3',4'-DIDEHYDRO-4'-DEOXY-C'-NORVINCALEUKOBLASTINE [R-(R*,R*)-2-3-DIHYDROXYBUTANEDIOATE (1:2) SALT]
- Pacilitaxel
- VINORELBINEDITARTRATE SALT HYDRATE
- VINORELBINE TARTRATE USP STANDARD
- Vinorelbine Tartrate
- Vinorelbine
- Vinorelbine Ditartra
- Vinorelbine ditartrate (KW-2307, Navelbine®,Biovelbin®,Eunades®)
- Nor-5'-anhydrovinblastine ditartrate
- Navelbine tar
- Eunades
- VINORELBINE(RG)
- lbine Ditartrate
- Vinorelbin artrate
- Vinorelbinetartrate
- methyl (3aR,3a1R,4R,5S,5aR,10bR)-4-acetoxy-3a-ethyl-9-((6S,8S)-4-ethyl-8-(methoxycarbonyl)-1,3,6,7,8,9-hexahydro-2,6-methanoazecino[4,3-b]indol-8-yl)-5-hydroxy-8-methoxy-6-methyl-3a,3a1,4,5,5a,6,11,12-octahydro-1H-indolizino[8,1-cd]carbazole-5-carboxylate bis((2R,3R)-2,3-dihydroxysuccinate)
- vinorelbine, ditartrate
- (2R,3R)-2,3-dihydroxybutanedioic acid;methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(12S,14S)-16-ethyl-12-methoxycarbonyl-1,10-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8,15-pentaen-12-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
- Vinorelbine ditartrate salt hydrate
- KW-2307;Nor-5'-anhydrovinblastine ditartrate
- 125317-39-7
- MFCD03613607
- 3',4'-Didehydro-4'-deoxy-C'-norvincaleukoblastine [R-(R*,R*)-2-3-dihydroxybutanedioate (1:2)salt]
- 1217449-57-4
- Q-100110
- CILBMBUYJCWATM-LNLXBTRNSA-N
-
- MDL： MFCD03613607
- Inchi： 1S/C45H54N4O8.2C4H6O6/c1-8-27-19-28-22-44(40(51)55-6,36-30(25-48(23-27)24-28)29-13-10-11-14-33(29)46-36)32-20-31-34(21-35(32)54-5)47(4)38-43(31)16-18-49-17-12-15-42(9-2,37(43)49)39(57-26(3)50)45(38,53)41(52)56-7;2*5-1(3(7)8)2(6)4(9)10/h10-15,19-21,28,37-39,46,53H,8-9,16-18,22-25H2,1-7H3;2*1-2,5-6H,(H,7,8)(H,9,10)/t28-,37+,38-,39-,42-,43-,44+,45+;2*1-,2-/m111/s1
- InChI Key： CILBMBUYJCWATM-LNLXBTRNSA-N
- SMILES： O(C(C)=O)[C@H]1[C@](C(=O)OC)([C@H]2[C@@]3(C4C=C([C@]5(C(=O)OC)C6=C(C7C=CC=CC=7N6)CN6CC(CC)=C[C@@H](C6)C5)C(=CC=4N2C)OC)CCN2CC=C[C@]1(CC)[C@H]23)O.O[C@@H](C(=O)O)[C@H](C(=O)O)O.O[C@@H](C(=O)O)[C@H](C(=O)O)O
Computed Properties
- Exact Mass: 1078.43000
- Monoisotopic Mass: 1078.42704051 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 24
- Heavy Atom Count: 77
- Rotatable Bond Count: 16
- Complexity: 1820
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 364
- Molecular Weight: 1079.1
Experimental Properties
- Color/Form: Powder
- Density: 1.36
- Melting Point: 208-222°C (Anhyd.)
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.675
- Solubility: H2O: 10 mg/mL
- PSA: 363.99000
- LogP: 0.44920
- Solubility: water
- Vapor Pressure: No data available
Vinorelbine Ditartrate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H317
- Warning Statement： P280
- Hazardous Material transportation number：UN 1544PSN1 6.1 / PGII
- WGK Germany：3
- Hazard Category Code： R43
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R43
- Safety Term：S26;S36
- Storage Condition：4°C, protect from light
Vinorelbine Ditartrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-CO155-5mg |
Vinorelbine Ditartrate |
125317-39-7 | ≥98%(HPLC) | 5mg |
￥195.0 | 2022-02-28 | |
| MedChemExpress | HY-12053A-10mM*1mLinDMSO |
Vinorelbine ditartrate |
125317-39-7 | 98.08% | 10mM*1mLinDMSO |
￥773 | 2023-07-26 | |
| MedChemExpress | HY-12053A-10mg |
Vinorelbine ditartrate |
125317-39-7 | 99.88% | 10mg |
￥651 | 2024-05-24 | |
| MedChemExpress | HY-12053A-50mg |
Vinorelbine ditartrate |
125317-39-7 | 99.88% | 50mg |
￥1988 | 2024-05-24 | |
| ChemFaces | CFN90142-20mg |
Vinorelbine Tartrate |
125317-39-7 | >=98% | 20mg |
$178 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0931-20mg |
Vinorelbine Ditartrate |
125317-39-7 | HPLC≥98% | 20mg |
￥580元 | 2023-09-15 | |
| DC Chemicals | DC4184-100 mg |
Vinorelbine Ditartrate |
125317-39-7 | 99% | 100mg |
$350.0 | 2022-02-28 | |
| DC Chemicals | DC4184-250 mg |
Vinorelbine Ditartrate |
125317-39-7 | 99% | 250mg |
$650.0 | 2022-02-28 | |
| DC Chemicals | DC4184-1 g |
Vinorelbine Ditartrate |
125317-39-7 | 99% | 1g |
$1350.0 | 2022-02-28 | |
| Apollo Scientific | BIFK0008-10mg |
Vinorelbine Ditartrate Salt |
125317-39-7 | 98% | 10mg |
£75.00 | 2025-02-19 |
Vinorelbine Ditartrate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:125317-39-7)Vinorelbine tartrate
Order Number:sfd19569
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Vinorelbine Ditartrate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
125317-39-7 (Vinorelbine Ditartrate) Related Products
- 2068-78-2(Vincristine sulfate)
- 162652-95-1(methyl (1R,9R,10S,11R,12R,19R)-11-(acetyloxy)-4-(12S,14S,16R)-16-(1,1-difluoroethyl)-12-(methoxycarbonyl)-1,10-diazatetracyclo12.3.1.0^{3,11}.0^{4,9}octadeca-3(11),4,6,8-tetraen-12-yl-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo10.6.1.0^{1,9}.0^{2,7}.0^{16,19}nonadeca-2,4,6,13-tetraene-10-carboxylate)
- 71486-22-1(Vinorelbine)
- 194468-36-5(Vinflunine ditartrate)
- 38390-45-3(3',4'-Anhydrovinblastine)
- 57-22-7(Vincristine)
- 865-21-4(vinblastine)
- 18172-50-4(N-Desmethyl Vinblastine)
- 143-67-9(Vinblastine sulfate)
- 126347-74-8(Aspidospermidine-3-carboxylicacid,6,7-didehydro-15-[(2R,6R,8S)-4-ethyl-1,3,6,7,8,9-hexahydro-8-(methoxycarbonyl)-2,6-methano-2H-azecino[4,3-b]indol-8-yl]-3,4-dihydroxy-16-methoxy-1-methyl-,methyl ester, (2b,3b,4b,5a,12R,19a)-)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:125317-39-7)Vinorelbine tartrate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry